Methyl 4-((4-(morpholinosulfonyl)phenyl)amino)-4-oxobutanoate
Overview
Description
Methyl 4-((4-(morpholinosulfonyl)phenyl)amino)-4-oxobutanoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is a type of sulfonamide derivative that has been synthesized through a specific method, which will be discussed in The purpose of this paper is to provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of Methyl 4-((4-(morpholinosulfonyl)phenyl)amino)-4-oxobutanoate.
Scientific Research Applications
Antimicrobial Applications
Compounds similar to Methyl 4-((4-(morpholinosulfonyl)phenyl)amino)-4-oxobutanoate have been studied for their antimicrobial properties. Research efforts are focused on combating drug resistance by pathogens through the synthesis of new derivatives that can act as effective antimicrobial agents .
Anticancer Drug Development
These compounds are also being explored for their potential in anticancer drug development. The aim is to overcome resistance by cancerous cells to current treatments, with studies on newly synthesized derivatives showing promise in this field .
Molecular Modelling
Molecular modelling is another significant application area. The molecular structures of synthesized derivatives are confirmed through physicochemical properties and modelling, which aids in understanding their interactions at the molecular level .
Pharmacological Activities
The pharmacological activities of these compounds, including their therapeutic potential and efficacy, are a key area of research. This involves studying the biological significance of newly synthesized derivatives .
Synthesis of Derivatives
The synthesis process of these compounds and their derivatives is crucial for their application in scientific research. This includes exploring different synthesis routes and confirming molecular structures .
Biological Evaluation
Biological evaluation of these compounds involves testing their efficacy and safety in various biological systems, which is essential for their application in medicine and pharmacology .
Mechanism of Action
Target of Action
The primary targets of Methyl 4-((4-(morpholinosulfonyl)phenyl)amino)-4-oxobutanoate are cyclooxygenase-1 (COX-1) and cyclooxygenase-2 (COX-2) enzymes . These enzymes play a crucial role in the inflammatory process, catalyzing the biotransformation of arachidonic acid in the cell membrane to produce prostaglandins and leukotrienes .
Mode of Action
Methyl 4-((4-(morpholinosulfonyl)phenyl)amino)-4-oxobutanoate interacts with its targets (COX-1 and COX-2) by inhibiting their activity . This inhibition reduces the production of key pro-inflammatory mediators, prostaglandins .
Biochemical Pathways
The compound affects the arachidonic acid pathway . By inhibiting COX-1 and COX-2, the compound prevents the conversion of arachidonic acid to prostaglandins and leukotrienes, key mediators of inflammation .
Pharmacokinetics
For instance, benzimidazole derivatives with a 4-(methylsulfonyl) phenyl pharmacophore have been evaluated for their in vitro COX-1/COX-2 inhibitory activity and in vivo anti-inflammatory activity .
Result of Action
The inhibition of COX-1 and COX-2 by Methyl 4-((4-(morpholinosulfonyl)phenyl)amino)-4-oxobutanoate leads to a decrease in the production of prostaglandins, reducing inflammation . This makes it potentially useful in the treatment of inflammatory diseases.
properties
IUPAC Name |
methyl 4-(4-morpholin-4-ylsulfonylanilino)-4-oxobutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O6S/c1-22-15(19)7-6-14(18)16-12-2-4-13(5-3-12)24(20,21)17-8-10-23-11-9-17/h2-5H,6-11H2,1H3,(H,16,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RWPJGLIFUXQQDB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCOCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O6S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-((4-(morpholinosulfonyl)phenyl)amino)-4-oxobutanoate | |
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